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Compound of Interest

Compound Name: Lactodifucotetraose

Cat. No.: B164709 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Lactodifucotetraose is a non-hazardous, naturally occurring human milk oligosaccharide

(HMO) widely used in research and development. While it is not classified as a hazardous

substance, proper disposal procedures are essential to maintain a safe and compliant

laboratory environment. This guide provides detailed, step-by-step instructions for the

appropriate disposal of Lactodifucotetraose, ensuring minimal environmental impact and

adherence to standard laboratory safety protocols.

Material Hazard Assessment
Based on available safety data for structurally similar compounds such as α-Lactose

monohydrate, Lactodifucotetraose is not considered a hazardous material. However, in the

absence of a specific Safety Data Sheet (SDS) for Lactodifucotetraose, it is prudent to handle

it with standard laboratory precautions.

Precautionary measures for handling include:

P261: Avoid breathing dust, fumes, gas, mist, vapors, or spray.

P262: Do not get in eyes, on skin, or on clothing.[1]
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For research and development purposes, Lactodifucotetraose should be treated as a

laboratory reagent and is not intended for human or animal use.[2]

Disposal Procedures for Lactodifucotetraose
The recommended disposal method for non-hazardous, water-soluble carbohydrates like

Lactodifucotetraose is drain disposal with copious amounts of water, provided it is permissible

by local regulations and institutional policies.

This protocol is adapted from general guidelines for the safe disposal of non-hazardous

chemicals in a laboratory setting.

Consult Local Guidelines: Before proceeding, confirm that your institution and local

wastewater treatment authority permit the drain disposal of non-hazardous, water-soluble

carbohydrates.

Prepare the Disposal Area:

Ensure the sink and drain are clear of any obstructions.

Verify that water flows freely down the drain.[3]

Wear Appropriate Personal Protective Equipment (PPE):

Standard laboratory coat

Safety glasses or goggles

Nitrile gloves

Prepare the Lactodifucotetraose for Disposal:

If in solid form, dissolve the Lactodifucotetraose in a moderate amount of water. This will

prevent the fine powder from becoming airborne and aid in its dilution.

Execute the Disposal:
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Turn on the cold water tap to a steady, strong flow. Allow it to run for approximately one

minute before introducing the Lactodifucotetraose solution.[3]

Slowly pour the dissolved Lactodifucotetraose solution down the drain, close to the drain

opening to minimize splashing.[3]

Continue to flush the drain with a large volume of cold water for at least two minutes after

the solution has been poured. This ensures the substance is thoroughly flushed through

the plumbing system.[3]

Clean Up:

Rinse the container used to hold the Lactodifucotetraose solution thoroughly with water.

This container can then be disposed of as regular laboratory glass or plastic waste, or

reused.[3]

Clean the sink basin to remove any residual material.[3]

Turn off the water tap.

For materials such as paper towels, weigh boats, or gloves that are incidentally contaminated

with small amounts of Lactodifucotetraose, disposal in the regular solid waste stream is

typically acceptable. These items are not considered hazardous waste.

Quantitative Data Summary
Parameter Value Source

Molecular Formula C₂₄H₄₂O₁₉ [2][4]

Molecular Weight 634.58 g/mol [1][4][5]

Recommended Storage -20°C to <-15°C [1][5][6]

Appearance Powder [6]

Purity >90% [2][5]

Experimental Workflow and Decision Diagram
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The following diagram illustrates the logical workflow for the proper disposal of

Lactodifucotetraose.

Start: Lactodifucotetraose for Disposal

Consult Institutional and Local
Disposal Regulations

Is Drain Disposal of Non-Hazardous
Carbohydrates Permitted?

Prepare for Drain Disposal:
- Wear appropriate PPE

- Ensure sink is clear
- Dissolve solid LDFT in water

Yes

Contact Environmental Health & Safety (EHS)
for Alternative Disposal Method

No

Execute Drain Disposal:
1. Turn on cold water

2. Slowly pour solution down drain
3. Flush with copious water

Clean Up:
- Rinse container and sink

- Dispose of empty container

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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